7-Hydroxybenzothiazole-2-carboxaldehyde
Overview
Description
Benzothiazoles, which 7-Hydroxybenzothiazole-2-carboxaldehyde is a derivative of, are a class of heterocyclic compounds that have been extensively studied due to their diverse biological activities . They have been found to have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor properties .
Synthesis Analysis
Benzothiazole compounds can be synthesized through various methods. One common method involves the condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides . Another method involves the cyclization of thioamide or carbon dioxide (CO2) as raw materials .Molecular Structure Analysis
The molecular structure of benzothiazole compounds is characterized by a benzene ring fused to a thiazole ring . The thiazole ring contains a nitrogen atom and a sulfur atom. The specific structure of this compound would include an aldehyde group (-CHO) and a hydroxy group (-OH) attached to the benzothiazole core.Physical and Chemical Properties Analysis
The physical and chemical properties of benzothiazole compounds can vary depending on their specific structure. Generally, benzothiazoles are stable compounds that are resistant to oxidation and reduction. They are often used in the synthesis of dyes and pharmaceuticals due to their stability and reactivity .Mechanism of Action
Safety and Hazards
Like all chemicals, benzothiazole compounds should be handled with care. They can pose health risks if improperly handled. Specific safety data for 7-Hydroxybenzothiazole-2-carboxaldehyde is not available, but safety data for similar compounds suggests potential hazards such as skin and eye irritation, respiratory irritation, and potential toxicity if ingested .
Future Directions
Research into benzothiazole compounds is ongoing, with many potential applications in medicinal chemistry due to their diverse biological activities . Future research may focus on developing new synthetic methods, exploring new biological activities, and improving the safety and efficacy of benzothiazole-based drugs .
Properties
IUPAC Name |
7-hydroxy-1,3-benzothiazole-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO2S/c10-4-7-9-5-2-1-3-6(11)8(5)12-7/h1-4,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLGJHGTVJMYIEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)O)SC(=N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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